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An In-depth Guide for Researchers in Materials Science and Metallurgy

The gold-yttrium (Au-Y) binary alloy system is of significant interest to researchers due to the
unique properties of its intermetallic compounds, which have potential applications in various
technological fields. A thorough understanding of the phase equilibria within this system is
crucial for the development and optimization of these materials. This technical guide provides a
comprehensive overview of the Au-Y phase diagram, summarizing the critical data on its
intermetallic phases, invariant reactions, and the experimental methodologies used in their
determination.

Invariant Reactions in the Gold-Yttrium System

The Au-Y phase diagram is characterized by a series of invariant reactions, including eutectic
and peritectic transformations. These reactions govern the solidification behavior and the
resulting microstructures of the alloys. The key invariant reactions in the system have been
determined primarily through differential thermal analysis (DTA).[1] A summary of these
reactions is presented in Table 1.

Table 1: Invariant Reactions in the Gold-Yttrium Binary System
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Reaction Type

Temperature (°C)

Composition (at.%
Y)

Phases Involved

Eutectic 880 20.0 L < (a-Y) + Y2Au
Peritectic 1000 ~33.3 L + YAu < Y2Au
Congruent Melting >1200 50.0 YAu < L

Peritectic 1195 ~57.1 L + YAuz < Y3Aus
Congruent Melting >1200 66.7 YAuz < L
Peritectic 1160 ~75.0 L + Y14Aus1 < YAus
Congruent Melting >1100 ~78.5 Y14Aus1 < L
Peritectic 805 ~85.7 L + YAus < YisAus1
Eutectic 800 92.0 L < YAus + (Au)

Note: The specific temperatures and compositions are based on the findings of Saccone et al.

(1997). The exact values from the original publication should be consulted for precise data.

Intermetallic Compounds in the Gold-Yttrium

System

The interaction between gold and yttrium leads to the formation of seven stable intermetallic
compounds.[1] These compounds have distinct crystal structures, which are crucial in
determining their physical and chemical properties. The crystallographic data for these phases,
as determined by X-ray diffraction (XRD), are summarized in Table 2.

Table 2: Crystallographic Data of Intermetallic Compounds in the Gold-Yttrium System
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Compoun Pearson Structure  Space

d Symbol Type Group a(nm) b (nm) ¢ (nm)
Y2Au oP12 Co2Si Pnma 0.698 0.522 0.954
YAu cP2 CsCl Pm-3m 0.365 - -
Y3Aua rP14 PusPd4 R-3 1.381 - 0.421
YAu2 tl6 MoSiz [4/mmm 0.369 - 0.898
YAuUs oP8 TiCus Pmma 0.564 0.489 0.512
Y14Aus1 hP65 Gdi1sAgs1 P6/m 1.282 - 0.922
YAus 0C28 HoAue Cmc2:1 0.774 1.018 0.782

Note: The lattice parameters are indicative and based on the structure types reported by
Saccone et al. (1997). For precise crystallographic data, the original publication should be
referenced.

There is some discussion in the literature regarding the crystal structure of the YAu compound.
While experimental evidence points to the CsCl-type (B2) structure, theoretical calculations
suggest that a B33 structure might be more stable.[2] This discrepancy may be due to the B2
phase being a high-temperature structure that is retained upon rapid quenching.

Experimental Methodologies

The determination of the Au-Y phase diagram relies on a combination of advanced
experimental techniques to analyze the thermal, structural, and microstructural properties of the
alloys.[1]

Sample Preparation and Analysis Workflow

The general workflow for the experimental investigation of the Au-Y system is outlined below.
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Experimental workflow for phase diagram determination.

Key Experimental Techniques

« Differential Thermal Analysis (DTA): This is the primary technique for determining the
temperatures of phase transformations, such as melting, eutectic, and peritectic reactions.
Samples are heated and cooled at a controlled rate, and the temperature difference between
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the sample and a reference material is measured. Endothermic and exothermic events,
corresponding to phase changes, are detected as peaks on the DTA curve.

o X-ray Diffraction (XRD): XRD is used to identify the crystal structures of the different phases
present in the alloys at various compositions and temperatures. By analyzing the diffraction
patterns, the lattice parameters and space groups of the intermetallic compounds can be
determined.

e Optical Microscopy (LOM) and Scanning Electron Microscopy (SEM): These microscopy
techniques are employed to observe the microstructure of the alloys. This allows for the
identification of different phases based on their morphology and contrast, and to understand
the spatial distribution of these phases.

o Electron Probe Microanalysis (EPMA): EPMA is a quantitative analytical technique used to
determine the elemental composition of the individual phases within the microstructure. This
is crucial for establishing the composition ranges of the solid solutions and the precise
compositions of the intermetallic compounds, which are essential for accurately drawing the
phase boundaries.

Logical Relationships in Phase Analysis

The interpretation of experimental data to construct a phase diagram involves a logical
progression from initial observations to the final diagram.
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Logical flow from experimental data to phase diagram construction.

In conclusion, the gold-yttrium system exhibits a complex phase diagram with multiple
intermetallic compounds. The experimental determination of this phase diagram, primarily
through the work of Saccone et al. (1997), has provided a critical foundation for the further
development of Au-Y based materials. This guide has summarized the key features of the
phase diagram and the experimental protocols used in its investigation, providing a valuable
resource for researchers in the field. For precise quantitative data, direct consultation of the
original research is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [The Gold-Yttrium Binary System: A Technical Review of
its Phase Equilibria]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15403591#phase-diagram-of-the-gold-yttrium-
system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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